Cas no 1803768-41-3 (6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine)

• Product Name: 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine
• CAS No: 1803768-41-3
• MF: C₆H₂F₄INS
• MW: 323.049866199493
• CID: 4906062
• Update Time: 2025-06-25

6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2F4INS/c7-4-2-1-3(11)5(12-4)13-6(8,9)10/h1-2H
• InChI Key： RPJSJFTWUUVCMQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 4
• Topological Polar Surface Area: 38.2

Additional information on 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine

Introduction to 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine (CAS No. 1803768-41-3)

6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine, identified by its CAS number 1803768-41-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development.

The structural features of 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of a fluoro substituent at the 6-position, an iodo group at the 3-position, and a trifluoromethylthio moiety at the 2-position endows the compound with unique electronic and steric properties. These features are instrumental in modulating the biological activity of the resulting drug candidates, making this compound a cornerstone in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold, particularly when functionalized with halogen atoms and other electronegative groups, has shown remarkable promise in this regard. 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine exemplifies this trend, as it serves as a versatile building block for constructing intricate molecular architectures.

The fluoro substituent is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. Similarly, the iodo group is a common leaving group in cross-coupling reactions, facilitating the introduction of diverse substituents into the pyridine core. The trifluoromethylthio group adds further complexity by influencing both electronic and steric properties, which can be exploited to fine-tune the biological activity of the final compounds.

The synthesis of 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's importance as a key intermediate in industrial-scale drug production.

In academic research, 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine has been utilized in numerous studies aimed at elucidating structure-activity relationships (SARs) for various therapeutic targets. For instance, researchers have explored its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique combination of substituents in this compound allows for fine-tuning of binding interactions with protein targets, leading to the discovery of potent and selective drug candidates.

The impact of these studies extends beyond academic research, as they often translate into clinical applications. By leveraging the structural versatility of 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine, pharmaceutical companies have developed novel compounds that are currently undergoing preclinical and clinical evaluations. These efforts underscore the compound's significance in advancing therapeutic interventions for unmet medical needs.

The growing interest in fluorinated pyridines is also driven by their role in developing next-generation antiviral agents. The ability of fluorine to influence molecular properties such as lipophilicity and polarizability makes it an ideal candidate for designing compounds that can effectively interact with viral enzymes and receptors. Consequently, derivatives of 6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine are being explored as potential treatments for viral infections.

6-Fluoro-3-iodo-2-(trifluoromethylthio)pyridine with greater accuracy before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly accelerated the drug discovery process.

The future prospects for 6-fluoro--_^>3>i>do>->2>(flu>or>ome>t>h>i>l>t>h>>pyrid
>> >> is promising given its broad applicability across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic strategies for this compound,
>> its role in pharmaceutical development is expected to grow even further.
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